Cas no 2219378-80-8 (2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride)

• Product Name: 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride
• CAS No: 2219378-80-8
• MF: C₉H₉ClF₂N₂O
• MW: 234.630367994308
• CID: 5961962
• PubChem ID: 137952268
• Update Time: 2025-05-20

2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-amino-3-(2,4-difluorophenoxy)-, hydrochloride (1:1)
• 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride
• starbld0036129
• 2-amino-3-(2,4-difluorophenoxy)propanenitrile;hydrochloride
• 2219378-80-8
• EN300-1707056

• Inchi： 1S/C9H8F2N2O.ClH/c10-6-1-2-9(8(11)3-6)14-5-7(13)4-12;/h1-3,7H,5,13H2;1H
• InChI Key： LJTDQGJHVPIJLJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(F)=CC=1F)CC(N)C#N.Cl

Computed Properties

• Exact Mass: 234.0371469g/mol
• Monoisotopic Mass: 234.0371469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Additional information on 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride

2-Amino-3-(2,4-difluorophenoxy)propanenitrile Hydrochloride (CAS No. 2219378-80-8): A Comprehensive Overview

2-Amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride (CAS No. 2219378-80-8) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique fluorinated phenoxy and aminonitrile structure, has garnered attention for its role in drug discovery and development. Researchers are particularly interested in its applications as a building block for novel therapeutics targeting neurological and metabolic disorders.

The molecular structure of 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride features a difluorophenoxy group attached to a propanenitrile backbone, with an amino group at the second carbon position. This configuration enhances its reactivity and binding affinity, making it valuable for medicinal chemistry applications. The hydrochloride salt form improves solubility, facilitating its use in aqueous-based reactions and formulations.

Recent studies highlight the compound's potential in addressing neurodegenerative diseases, a hot topic in current medical research. The fluorine atoms in its structure contribute to increased metabolic stability and bioavailability, key factors in developing effective central nervous system (CNS) drugs. This aligns with growing interest in treatments for conditions like Alzheimer's and Parkinson's diseases.

In synthetic chemistry, 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride serves as a versatile intermediate for constructing more complex molecules. Its nitrile group offers multiple transformation possibilities, including conversion to amides, acids, or heterocycles. This flexibility makes it particularly valuable in combinatorial chemistry and high-throughput screening approaches.

The pharmaceutical industry shows increasing demand for fluorinated compounds like 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride, as evidenced by recent market analyses. Fluorination remains a key strategy in drug design, with approximately 30% of newly approved drugs containing fluorine atoms. This trend underscores the importance of such fluorinated building blocks in modern drug discovery pipelines.

Quality control and characterization of 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry ensure the compound meets stringent pharmaceutical-grade standards. These quality measures are crucial for researchers requiring high-purity materials for sensitive biological assays.

Storage and handling recommendations for 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride follow standard laboratory protocols for amino nitrile compounds. The material should be kept in a cool, dry environment, protected from moisture and light. Proper storage maintains stability and extends shelf life, important considerations for research laboratories and production facilities.

Future research directions for 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride may explore its potential in targeted drug delivery systems and precision medicine applications. The compound's structural features could be leveraged to develop prodrugs or conjugates with improved tissue specificity. Such innovations align with current trends toward personalized therapeutic approaches.

Environmental and safety assessments of 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride indicate it can be handled safely with appropriate precautions. While not classified as hazardous under standard regulations, researchers should employ good laboratory practices when working with this material, including proper ventilation and personal protective equipment.

The synthesis of 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride typically involves multi-step organic reactions starting from commercially available difluorophenol derivatives. Recent process optimization efforts have focused on improving yields and reducing environmental impact through greener chemistry approaches, reflecting broader industry sustainability initiatives.

Patent literature reveals growing intellectual property activity surrounding 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride and related analogs. Pharmaceutical companies are actively investigating its incorporation into novel drug candidates, particularly for CNS disorders and chronic conditions. This patent landscape suggests continued interest and potential commercial value for this chemical entity.

Academic collaborations and industry partnerships are driving innovation with 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride. Cross-disciplinary research teams are exploring its use in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), cutting-edge areas in drug development. These applications position the compound at the forefront of contemporary medicinal chemistry research.

Comparative studies of 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride with similar fluorinated compounds demonstrate its advantages in specific synthetic applications. The electron-withdrawing effects of the difluorophenoxy group influence reactivity patterns, offering unique selectivity in certain transformations. These characteristics make it particularly valuable for constructing complex molecular architectures.

Market projections for fluorinated pharmaceutical intermediates suggest steady growth in demand for compounds like 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride. Industry analysts attribute this trend to the expanding pipeline of fluorine-containing drug candidates and the continued success of fluorinated therapeutics in clinical development. This positive outlook supports ongoing investment in related research and production capabilities.

In conclusion, 2-amino-3-(2,4-difluorophenoxy)propanenitrile hydrochloride (CAS No. 2219378-80-8) represents an important tool for modern drug discovery and development. Its unique structural features, combined with the growing importance of fluorinated compounds in medicine, ensure its continued relevance in pharmaceutical research. As science advances toward more targeted therapies and personalized medicine approaches, such specialized chemical building blocks will play an increasingly vital role in shaping the future of healthcare innovation.